Cas no 1508102-65-5 (4-fluoro-2-{1-(1-hydroxypropan-2-yl)aminoethyl}phenol)

• Product Name: 4-fluoro-2-{1-(1-hydroxypropan-2-yl)aminoethyl}phenol
• CAS No: 1508102-65-5
• MF: C₁₁H₁₆FNO₂
• MW: 213.248646736145
• CID: 5190496
• PubChem ID: 75356395
• Update Time: 2025-06-08

4-fluoro-2-{1-(1-hydroxypropan-2-yl)aminoethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-fluoro-2-[1-[(2-hydroxy-1-methylethyl)amino]ethyl]-
• 4-fluoro-2-{1-(1-hydroxypropan-2-yl)aminoethyl}phenol

• Inchi： 1S/C11H16FNO2/c1-7(6-14)13-8(2)10-5-9(12)3-4-11(10)15/h3-5,7-8,13-15H,6H2,1-2H3
• InChI Key： KYKZMGFKYQAOSP-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(F)C=C1C(NC(C)CO)C

Additional information on 4-fluoro-2-{1-(1-hydroxypropan-2-yl)aminoethyl}phenol

4-Fluoro-2-{1-(1-Hydroxypropan-2-yl)aminoethyl}phenol (CAS No. 1508102-65-5): An Overview of Its Properties and Applications

4-Fluoro-2-{1-(1-hydroxypropan-2-yl)aminoethyl}phenol (CAS No. 1508102-65-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated phenols and is characterized by the presence of a fluoro substituent on the phenolic ring and an aminoethyl group with a hydroxypropan-2-yl moiety.

The chemical structure of 4-fluoro-2-{1-(1-hydroxypropan-2-yl)aminoethyl}phenol is particularly noteworthy for its ability to modulate various biological processes. The fluorine atom, known for its strong electron-withdrawing effect, can influence the compound's reactivity and binding affinity to specific receptors. The hydroxypropan-2-yl group, on the other hand, introduces a degree of hydrophilicity, which can enhance the compound's solubility and bioavailability.

In recent years, there has been a growing interest in the development of fluorinated phenols as potential therapeutic agents. One of the key areas of research has been their application in the treatment of neurological disorders. Studies have shown that certain fluorinated phenols can exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-fluoro-2-{1-(1-hydroxypropan-2-yl)aminoethyl}phenol significantly reduced oxidative damage in a rat model of Parkinson's disease.

Beyond neurological applications, 4-fluoro-2-{1-(1-hydroxypropan-2-yl)aminoethyl}phenol has also shown promise in the field of cancer research. Research conducted at the National Cancer Institute (NCI) has indicated that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 4-fluoro-2-{1-(1-hydroxypropan-2-yl)aminoethyl}phenol have also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, a study published in the Biochemical Pharmacology (2023) reported that 4-fluoro-2-{1-(1-hydroxypropan-2-yl)aminoethyl}phenol has a high oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

In addition to its therapeutic potential, 4-fluoro-2-{1-(1-hydroxypropan-2-yl)aminoethyl}phenol has been explored for its use as a chemical probe in biochemical assays. Its unique structure allows it to selectively bind to specific protein targets, making it valuable for studying protein-protein interactions and signaling pathways. A recent study published in the Bioorganic & Medicinal Chemistry Letters (2023) utilized this compound as a tool to investigate the role of certain kinases in cellular signaling processes.

The synthesis of 4-fluoro-2-{1-(1-hydroxypropan-2-yl)aminoethyl}phenol involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-fluorophenol with an appropriate amino alcohol derivative under mild conditions. The resulting intermediate is then further modified to introduce the hydroxypropan-2-yl group. This synthetic approach allows for high yields and purity, making it suitable for large-scale production.

In conclusion, 4-fluoro-2-{1-(1-hydroxypropan-2-yl)aminoethyl}phenol (CAS No. 1508102-65-5) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing compound.